Cas no 1129542-02-4 (3-bromo-5-fluoro-N,N-dimethylaniline)

• Product Name: 3-bromo-5-fluoro-N,N-dimethylaniline
• CAS No: 1129542-02-4
• MF: C₈H₉BrFN
• MW: 218.066164731979
• MDL: MFCD27756687
• CID: 3161824
• PubChem ID: 59588034
• Update Time: 2025-11-02

3-bromo-5-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-fluoro-N,N-dimethylaniline
• Benzenamine, 3-bromo-5-fluoro-N,N-dimethyl-
• MFCD27756687
• N11549
• SCHEMBL3750531
• CS-0194463
• 1129542-02-4

• MDL： MFCD27756687
• Inchi： 1S/C8H9BrFN/c1-11(2)8-4-6(9)3-7(10)5-8/h3-5H,1-2H3
• InChI Key： DQQIIUYYHRXJIJ-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=CC(F)=CC(Br)=C1

Computed Properties

• Exact Mass: 216.99024Da
• Monoisotopic Mass: 216.99024Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-bromo-5-fluoro-N,N-dimethylaniline

3-Bromo-5-fluoro-N,N-dimethylaniline (CAS No. 1129542-02-4): A Versatile Building Block in Modern Chemistry

3-Bromo-5-fluoro-N,N-dimethylaniline (CAS No. 1129542-02-4) is an important aromatic amine derivative that has gained significant attention in pharmaceutical and material science research. This halogenated aniline compound serves as a crucial chemical intermediate for various synthetic applications, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of 3-bromo-5-fluoro-N,N-dimethylaniline features both bromine and fluorine substituents on the aromatic ring, along with a dimethylamino group, making it a valuable scaffold for structure-activity relationship studies. Researchers are particularly interested in how the electronic effects of these substituents influence the compound's reactivity and potential applications.

In recent years, the demand for fluorinated organic compounds like 3-bromo-5-fluoro-N,N-dimethylaniline has surged due to their importance in drug discovery and agrochemical development. The presence of fluorine atoms often enhances the biological activity and metabolic stability of pharmaceutical candidates, addressing current challenges in medicinal chemistry optimization.

One of the most searched questions about this compound relates to its synthetic applications. 3-Bromo-5-fluoro-N,N-dimethylaniline serves as an excellent precursor for cross-coupling reactions, particularly in palladium-catalyzed transformations such as Suzuki, Stille, and Buchwald-Hartwig couplings. These reactions are fundamental in creating complex molecular architectures for drug discovery programs targeting various diseases.

The material science applications of 3-bromo-5-fluoro-N,N-dimethylaniline are another trending topic among researchers. This compound has shown potential in the synthesis of organic electronic materials, including OLED precursors and conductive polymers. The combination of bromine and fluorine substituents allows for precise tuning of electronic properties, making it valuable for optoelectronic device development.

From a green chemistry perspective, researchers are investigating more sustainable methods for producing and utilizing 3-bromo-5-fluoro-N,N-dimethylaniline. Recent publications have explored catalyst recycling and solvent-free reactions involving this compound, addressing the growing demand for environmentally friendly synthetic protocols in industrial applications.

The analytical characterization of 3-bromo-5-fluoro-N,N-dimethylaniline is another area of frequent inquiry. Modern techniques such as high-resolution mass spectrometry (HRMS), multinuclear NMR spectroscopy, and X-ray crystallography are commonly employed to confirm its structure and purity. These analytical methods are crucial for quality control in research and industrial settings.

In the context of structure-based drug design, the 3-bromo-5-fluoro-N,N-dimethylaniline scaffold has shown promise as a pharmacophore element in several therapeutic areas. Computational chemistry studies suggest its potential in designing kinase inhibitors and GPCR modulators, which are hot topics in current pharmaceutical research.

The handling and storage of 3-bromo-5-fluoro-N,N-dimethylaniline is another frequently searched topic. While not classified as hazardous, proper chemical safety protocols should always be followed, including storage in airtight containers under inert atmosphere to prevent degradation. These precautions ensure the compound's stability for long-term research use.

Market analysis shows growing interest in custom synthesis of 3-bromo-5-fluoro-N,N-dimethylaniline and related derivatives. Many contract research organizations (CROs) now offer this compound as part of their building block collections, catering to the needs of pharmaceutical and material science researchers worldwide.

Recent patent literature reveals innovative applications of 3-bromo-5-fluoro-N,N-dimethylaniline in photovoltaic materials and organic semiconductors. The compound's unique electronic properties make it suitable for developing next-generation energy storage materials and solar cell components, aligning with current global trends in renewable energy research.

For researchers working with 3-bromo-5-fluoro-N,N-dimethylaniline, understanding its spectroscopic properties is essential. The compound exhibits characteristic UV-Vis absorption and fluorescence emission patterns that are valuable for analytical applications and material characterization studies.

The future outlook for 3-bromo-5-fluoro-N,N-dimethylaniline appears promising, with potential applications emerging in bioimaging probes and diagnostic agents. Its modifiable structure allows for conjugation with various targeting moieties, making it interesting for theranostic applications in medicine.

In conclusion, 3-bromo-5-fluoro-N,N-dimethylaniline (CAS No. 1129542-02-4) represents a versatile and valuable chemical building block with wide-ranging applications in pharmaceutical research, material science, and beyond. Its unique combination of halogen substituents and amine functionality continues to inspire innovative research across multiple scientific disciplines.